Cas no 1420811-05-7 (1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride)
1420811-05-7 structure
Product Name:1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride
CAS No:1420811-05-7
MF:C12H20ClN3
MW:241.760301589966
CID:2166479
Update Time:2023-08-05
1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride
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- Inchi: 1S/C12H19N3.ClH/c1-11(12-5-2-3-7-14-12)15-9-4-6-13-8-10-15;/h2-3,5,7,11,13H,4,6,8-10H2,1H3;1H
- InChI Key: YGZOZHMKYYZVTB-UHFFFAOYSA-N
- SMILES: Cl.N1(CCNCCC1)C(C1C=CC=CN=1)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 184
- Topological Polar Surface Area: 28.2
1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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